Cas no 2060036-77-1 ((2,5-dichlorophenyl)iminodimethyl-lambda6-sulfanone)

• Product Name: (2,5-dichlorophenyl)iminodimethyl-lambda6-sulfanone
• CAS No: 2060036-77-1
• MF: C₈H₉Cl₂NOS
• MW: 238.134158849716
• MDL: MFCD30486779
• CID: 5193236
• PubChem ID: 125454990
• Update Time: 2025-05-19

(2,5-dichlorophenyl)iminodimethyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• [(2,5-dichlorophenyl)imino]dimethyl-lambda6-sulfanone
• (2,5-Dichlorophenyl)imino-dimethyl-oxo-lambda6-sulfane
• Benzenamine, 2,5-dichloro-N-(dimethyloxido-λ4-sulfanylidene)-
• (2,5-dichlorophenyl)iminodimethyl-lambda6-sulfanone

• MDL： MFCD30486779
• Inchi： 1S/C8H9Cl2NOS/c1-13(2,12)11-8-5-6(9)3-4-7(8)10/h3-5H,1-2H3
• InChI Key： WXGHKEBKVVJISK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N=S(C)(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 3.3
• Topological Polar Surface Area: 37.8

Additional information on (2,5-dichlorophenyl)iminodimethyl-lambda6-sulfanone

Introduction to (2,5-Dichlorophenyl)iminodimethyl-λ₆-sulfanone and Its Applications in Modern Chemical Biology

(2,5-Dichlorophenyl)iminodimethyl-λ₆-sulfanone, with the CAS number 2060036-77-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This sulfanone derivative exhibits a distinct chemical architecture featuring a phenyl ring substituted with two chlorine atoms at the 2 and 5 positions, connected to an imino group and two dimethyl groups. The λ₆-sulfanone moiety further enhances its reactivity and potential biological activity, making it a valuable candidate for various research applications.

The compound's molecular structure imparts several advantageous characteristics, including high lipophilicity and the ability to interact with biological targets in complex systems. These properties have positioned it as a promising scaffold for drug discovery and mechanistic studies in medicinal chemistry. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with proteins, providing insights into its potential therapeutic applications.

One of the most compelling aspects of (2,5-dichlorophenyl)iminodimethyl-λ₆-sulfanone is its role in modulating enzyme activity. Studies have shown that sulfanone derivatives can act as inhibitors or activators of various enzymes by competing with natural substrates or altering enzyme conformation. The presence of chlorine atoms in the phenyl ring enhances electrophilicity, facilitating interactions with nucleophilic residues in target proteins. This has led to investigations into its potential use in treating inflammatory diseases, where enzyme inhibition can help reduce pathological processes.

Moreover, the λ₆-sulfanone functional group introduces a sulfur atom that can participate in diverse chemical reactions, including oxidation-reduction processes and coordination with metal ions. This versatility makes it an intriguing candidate for developing metal-organic frameworks (MOFs) and other materials with tailored properties. In recent years, MOFs have been extensively studied for their applications in catalysis, gas storage, and separation technologies. The incorporation of (2,5-dichlorophenyl)iminodimethyl-λ₆-sulfanone into these frameworks could lead to novel materials with enhanced performance.

The compound's potential extends beyond its structural features into its synthetic utility. Researchers have leveraged its reactivity to develop new synthetic pathways for more complex molecules. For instance, the imino group can undergo condensation reactions with aldehydes or ketones to form Schiff bases, which are widely used as ligands in coordination chemistry. Similarly, the sulfanone moiety can be modified through nucleophilic substitution reactions to introduce additional functional groups, expanding its synthetic toolkit.

In the realm of medicinal chemistry, (2,5-dichlorophenyl)iminodimethyl-λ₆-sulfanone has been explored as a lead compound for developing novel therapeutic agents. Its ability to interact with biological targets suggests potential applications in treating neurological disorders, cancer, and infectious diseases. Preclinical studies have begun to investigate its efficacy in animal models, providing preliminary evidence of its biological activity. These findings are particularly exciting given the growing demand for innovative treatments that address unmet medical needs.

The development of high-throughput screening technologies has further accelerated the exploration of this compound's potential applications. By rapidly testing thousands of compounds against various biological targets, researchers can identify promising candidates for further investigation. (2,5-Dichlorophenyl)iminodimethyl-λ₆-sulfanone has emerged as one of the standout compounds in these screens due to its unique combination of structural features and biological activity.

Another area where this compound shows promise is in environmental science. Its stability under various conditions makes it suitable for use as a building block in designing materials that can degrade pollutants or capture heavy metals from industrial waste streams. Such applications align with global efforts to develop sustainable solutions for environmental challenges.

Future research directions for (2,5-dichlorophenyl)iminodimethyl-λ₆-sulfanone include optimizing its synthesis for large-scale production and exploring its interactions with more complex biological systems. Advances in crystallography and spectroscopy techniques will also contribute to a deeper understanding of how this compound interacts with proteins and other biomolecules at the molecular level.

In conclusion, (2,5-dichlorophenyl)iminodimethyl-λ₆-sulfanone is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an excellent candidate for drug discovery, material science, and environmental applications. As research continues to uncover new aspects of its properties and reactivity, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.